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Compound Name: G140

Cat. No.: B1192762 Get Quote

G140: Application Notes for Cell Culture
For Researchers, Scientists, and Drug Development Professionals

Introduction
G140 is a potent and selective small-molecule inhibitor of human cyclic GMP-AMP synthase

(cGAS).[1][2] cGAS is a key cytosolic DNA sensor that, upon activation by double-stranded

DNA (dsDNA), triggers the STING (stimulator of interferon genes) pathway, leading to the

production of type I interferons and other pro-inflammatory cytokines.[2] This pathway is

integral to the innate immune response to pathogens but is also implicated in the pathogenesis

of autoimmune and inflammatory diseases. G140 offers a valuable tool for studying the cGAS-

STING signaling cascade and holds therapeutic potential for cGAS-driven pathologies.[2]

Data Summary
The following table summarizes the key quantitative data for G140, providing a reference for its

potency and cytotoxic profile in relevant cell-based assays.
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Parameter Species Value
Cell Line /
System

Notes

IC50 Human cGAS 14.0 nM
Biochemical

Assay

Potent inhibitor

of human cGAS.

[1]

IC50 Mouse cGAS 442 nM
Biochemical

Assay

Less potent

against mouse

cGAS, indicating

species

selectivity.[3]

Cellular IC50 Human ≤1 µM
Primary Human

Macrophages

Inhibition of

IFNB1 and

CXCL10 mRNA

expression.[4]

Cellular IC90 Human ~10 µM THP-1 cells

Concentration

used for

significant

inhibition of the

cGAS pathway.

[3]

LD50 Human >100 µM THP-1 cells

Provides a

significant

window between

efficacy and

toxicity.[3][4]

Signaling Pathway
G140 exerts its inhibitory effect on the cGAS-STING signaling pathway. The diagram below

illustrates the canonical pathway and the point of inhibition by G140.
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Caption: The cGAS-STING signaling pathway and G140's mechanism of action.
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Experimental Protocols
Protocol 1: Inhibition of dsDNA-induced Cytokine
Expression in THP-1 Monocytes
This protocol details the steps to assess the inhibitory effect of G140 on the production of

interferon-β (IFN-β) in response to dsDNA stimulation in the human monocytic cell line THP-1.

Materials:

THP-1 cells (ATCC TIB-202)

RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL

streptomycin

G140 (prepare stock solution in DMSO)

Herring Testes DNA (dsDNA)

Transfection reagent (e.g., Lipofectamine 3000)

Opti-MEM I Reduced Serum Medium

Phosphate-Buffered Saline (PBS)

Reagents for RNA extraction and qRT-PCR (e.g., TRIzol, cDNA synthesis kit, SYBR Green

master mix)

Primers for IFNB1 and a housekeeping gene (e.g., GAPDH)

Procedure:

Cell Culture: Culture THP-1 cells in RPMI-1640 complete medium at 37°C in a humidified

atmosphere with 5% CO2. Maintain cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

Cell Seeding: Seed THP-1 cells in 24-well plates at a density of 5 x 10^5 cells per well in 500

µL of complete medium.
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G140 Treatment: Prepare serial dilutions of G140 in complete medium. Pre-treat the cells by

adding the desired final concentrations of G140 (e.g., 0.1, 1, 10 µM) or DMSO as a vehicle

control. Incubate for 1-2 hours.

dsDNA Transfection:

In a separate tube, dilute 2 µg of dsDNA into 50 µL of Opti-MEM.

In another tube, dilute the transfection reagent according to the manufacturer's instructions

in 50 µL of Opti-MEM.

Combine the diluted dsDNA and transfection reagent, mix gently, and incubate at room

temperature for 15-20 minutes to allow complex formation.

Add the dsDNA-transfection reagent complex dropwise to the wells containing the G140-

treated cells.

Incubation: Incubate the cells for 6-8 hours at 37°C.

RNA Extraction: Harvest the cells and extract total RNA using a suitable method (e.g., TRIzol

reagent) following the manufacturer's protocol.

qRT-PCR Analysis:

Synthesize cDNA from the extracted RNA.

Perform quantitative real-time PCR (qRT-PCR) using primers for IFNB1 and the

housekeeping gene.

Analyze the data using the ΔΔCt method to determine the relative expression of IFNB1

mRNA, normalized to the housekeeping gene and compared to the vehicle-treated control.

Experimental Workflow
The following diagram outlines a general workflow for investigating the effects of G140 in a cell-

based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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